![molecular formula C17H20N2O4S B4653597 N-[4-(aminosulfonyl)phenyl]-2-(3-isopropylphenoxy)acetamide](/img/structure/B4653597.png)
N-[4-(aminosulfonyl)phenyl]-2-(3-isopropylphenoxy)acetamide
Overview
Description
N-[4-(aminosulfonyl)phenyl]-2-(3-isopropylphenoxy)acetamide, also known as NS-398, is a nonsteroidal anti-inflammatory drug (NSAID) that belongs to the class of selective cyclooxygenase-2 (COX-2) inhibitors. It is a potent and selective inhibitor of COX-2, which is an enzyme responsible for the production of prostaglandins that are involved in inflammation and pain.
Mechanism of Action
N-[4-(aminosulfonyl)phenyl]-2-(3-isopropylphenoxy)acetamide selectively inhibits COX-2, which is an enzyme involved in the production of prostaglandins that are responsible for inflammation and pain. By inhibiting COX-2, this compound reduces the production of prostaglandins, thereby reducing inflammation and pain.
Biochemical and Physiological Effects:
This compound has been shown to have anti-inflammatory, analgesic, and antipyretic effects in animal models of inflammation and pain. It has also been shown to have anti-tumor effects in various cancer models.
Advantages and Limitations for Lab Experiments
One advantage of N-[4-(aminosulfonyl)phenyl]-2-(3-isopropylphenoxy)acetamide is its selectivity for COX-2, which allows for the study of the specific role of COX-2 in various biological processes. However, one limitation of this compound is its potential off-target effects, which may affect the interpretation of experimental results.
Future Directions
1. Further studies are needed to elucidate the role of COX-2 in various biological processes.
2. The development of more selective COX-2 inhibitors may lead to the development of more effective anti-inflammatory and anti-tumor drugs.
3. The use of N-[4-(aminosulfonyl)phenyl]-2-(3-isopropylphenoxy)acetamide in combination with other drugs may lead to the development of more effective cancer therapies.
4. The development of new methods for the synthesis of this compound may lead to the production of more cost-effective drugs.
Scientific Research Applications
N-[4-(aminosulfonyl)phenyl]-2-(3-isopropylphenoxy)acetamide has been extensively used in scientific research to study the role of COX-2 in various biological processes. It has been shown to have anti-inflammatory, analgesic, and antipyretic effects in animal models of inflammation and pain. This compound has also been used in cancer research to study the role of COX-2 in tumor growth and metastasis.
properties
IUPAC Name |
2-(3-propan-2-ylphenoxy)-N-(4-sulfamoylphenyl)acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N2O4S/c1-12(2)13-4-3-5-15(10-13)23-11-17(20)19-14-6-8-16(9-7-14)24(18,21)22/h3-10,12H,11H2,1-2H3,(H,19,20)(H2,18,21,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HQZQRUDOFQNZHI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC(=CC=C1)OCC(=O)NC2=CC=C(C=C2)S(=O)(=O)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N2O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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